Cas no 1016313-25-9 (4-Bromo-2-isobutylbenzoic acid)

• Product Name: 4-Bromo-2-isobutylbenzoic acid
• CAS No: 1016313-25-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 2114273
• Update Time: 2023-08-03

4-Bromo-2-isobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-isobutylbenzoic acid
• 4-Bromo-2-isobutylbenzoic acid

• Inchi： 1S/C11H13BrO2/c1-7(2)5-8-6-9(12)3-4-10(8)11(13)14/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： LVXVONBHKAOETR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 37.3